N-(3-aminophenyl)azepane-1-carboxamide

Specification

• CAS No.: 1040012-46-1
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: N-(3-aminophenyl)azepane-1-carboxamide
• Standard InChI: InChI=1S/C13H19N3O/c14-11-6-5-7-12(10-11)15-13(17)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9,14H2,(H,15,17)
• Standard InChI Key: QDSNBYNPBMEGQW-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)NC2=CC=CC(=C2)N
• Canonical SMILES: C1CCCN(CC1)C(=O)NC2=CC=CC(=C2)N

Introduction

N-(3-Aminophenyl)azepane-1-carboxamide is a chemical compound with the CAS number 1040012-46-1. It is a derivative of azepane, a seven-membered ring compound, modified with a carboxamide group and an aminophenyl moiety. This compound is of interest in various chemical and biological research contexts due to its structural features and potential applications.

Chemical Formula and Molecular Weight

• Chemical Formula: C13H19N3O

• Molecular Weight: 233.31 g/mol

The compound's structure includes an azepane ring linked to a carboxamide group and an aminophenyl group. This arrangement contributes to its chemical and physical properties.

InChI and InChIKey

• InChI: 1S/C13H19N3O/c14-11-6-5-7-12(10-11)15-13(17)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9,14H2,(H,15,17)

• InChIKey: QDSNBYNPBMEGQW-UHFFFAOYSA-N

These identifiers are crucial for precise chemical identification and database searches.

Synthesis and Applications

N-(3-Aminophenyl)azepane-1-carboxamide can be synthesized through various organic chemistry methods, often involving the reaction of azepane derivatives with appropriate aminophenyl compounds. Its applications may include roles in pharmaceutical research, as a building block for more complex molecules, or in materials science due to its structural versatility.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

• Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (If on skin: Wash with plenty of soap and water), P304+P340 (If inhaled: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER or doctor/physician if you feel unwell), P330 (Rinse mouth), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), P501 (Dispose of contents/container to an approved waste disposal plant)

Handling this compound requires adherence to safety protocols to minimize exposure risks.